5-(furan-2-yl)-1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-(furan-2-yl)-1-(4-methylphenyl)-N-propan-2-yltriazole-4-carboxamide
• InChI: InChI=1S/C17H18N4O2/c1-11(2)18-17(22)15-16(14-5-4-10-23-14)21(20-19-15)13-8-6-12(3)7-9-13/h4-11H,1-3H3,(H,18,22)
• InChI Key: XKDIFDBTBZBQFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC(C)C)C3=CC=CO3
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

5-(furan-2-yl)-1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H18N4O2 and its molecular weight is 310.357. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Researchers have investigated the antimicrobial potential of azole derivatives, including compounds similar to 5-(furan-2-yl)-1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide. These studies highlight the synthesis of new derivatives and their subsequent evaluation against a range of microorganisms. The findings demonstrate that certain compounds exhibit significant antimicrobial activity, suggesting their potential use in developing new antimicrobial agents (Başoğlu et al., 2013).

Corrosion Inhibition

In the field of corrosion science, azomethine functionalized triazole derivatives, structurally related to this compound, have been synthesized and assessed for their ability to inhibit corrosion of mild steel in acidic environments. The studies encompass both experimental and theoretical explorations, revealing that these compounds exhibit excellent corrosion inhibiting properties, possibly due to the formation of protective layers on the metal surface. This research opens pathways for the application of such compounds in corrosion protection technologies (Murmu et al., 2020).

Synthesis and Chemical Transformations

The synthesis of this compound and its derivatives involves a series of chemical transformations, including reactions with nitrogen-containing nucleophiles. These synthetic routes enable the generation of a diverse array of compounds with potential applications in medicinal chemistry and material science. The methodologies employed offer insights into the versatility of furan and triazole-based compounds in organic synthesis (Sergievskii et al., 2001).